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Introduction
Thulium (Tm³⁺)-doped crystals are a cornerstone for solid-state lasers operating in the "eye-

safe" spectral region around 2 µm.[1][2] This wavelength is strongly absorbed by water, which

makes these lasers particularly suitable for medical and atmospheric applications, as the

radiation is absorbed by the cornea, preventing retinal damage.[1] Key host materials for

thulium include Yttrium Aluminum Garnet (Tm:YAG), Yttrium Lithium Fluoride (Tm:YLF), and

Lutetium Aluminum Garnet (Tm:LuAG), each offering distinct advantages in terms of thermal,

mechanical, and spectroscopic properties.[3][4][5]

A defining characteristic of Tm³⁺-doped gain media is the highly efficient cross-relaxation

energy transfer process.[6] When pumped by readily available and cost-effective aluminum

gallium arsenide (AlGaAs) diode lasers around 790 nm, a single pump photon can excite two

Tm³⁺ ions to the upper laser level, enabling a quantum efficiency that can approach 200%.[6]

[7][8] This "two-for-one" phenomenon contributes to the high efficiency and power scalability of

thulium-based laser systems.[7][8]
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Spectroscopic Properties and Key Performance Data
The laser performance of thulium-doped crystals is intrinsically linked to their spectroscopic

characteristics. The primary pump absorption corresponds to the ³H₆ → ³H₄ transition of the

Tm³⁺ ion, while laser emission occurs on the ³F₄ → ³H₆ transition.[8][9] The broad emission

bandwidth of these materials is advantageous for developing wavelength-tunable lasers and for

generating ultrashort pulses.[3]

Table 1: Comparative Properties of Common Thulium-Doped Crystals

Property Tm:YAG Tm:YLF Tm:LuAG

Peak Emission

Wavelength
~2010 nm[10] ~1900 nm[5][11] ~2023 nm[12]

Fluorescence Lifetime

(³F₄ Level)
~10-12 ms ~15 ms[13] ~10.2 ms[12]

Thermal Conductivity ~11 W/m/K[4] ~6 W/m/K ~8.5 W/m/K

Peak Emission Cross-

Section
~0.5 x 10⁻²⁰ cm² ~0.55 x 10⁻²⁰ cm²[5] ~0.2-0.5 x 10⁻²⁰ cm²

Typical Pump

Wavelength
~785 nm[9] ~792 nm[5][11] ~782 nm[12]

Key Advantages
High thermal and

mechanical stability.[3]

Linearly polarized

output, low thermal

lensing.[5][11]

Can achieve high

output power and

efficiency.[12][14]

Laser Performance and Applications
Thulium lasers can be engineered for continuous-wave (CW), pulsed, and ultrafast operation,

addressing a wide range of applications.

Performance: High-power CW operation has been extensively demonstrated, with slope

efficiencies for diode-pumped systems often exceeding 50%.[14] In pulsed regimes, Q-

switching allows for the generation of high-peak-power nanosecond pulses, while mode-

locking can produce picosecond or femtosecond pulses.[2][15]
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Applications:

Medical: The 2 µm wavelength is a near-ideal match for the absorption peak of water in

biological tissue. This enables precise and efficient tissue ablation and coagulation,

making thulium lasers a "gold standard" for surgical procedures in urology (e.g., treatment

of benign prostatic hyperplasia), ophthalmology, and dermatology.[16][17][18]

Remote Sensing & LIDAR: The eye-safe nature of the ~2 µm output is critical for

applications like Light Detection and Ranging (LIDAR) for wind shear detection,

atmospheric CO₂ monitoring, and range finding.[1]

Materials Processing: The unique wavelength is effective for processing certain polymers

and plastics that are transparent at more common laser wavelengths.[2]

Mid-Infrared Generation: Thulium lasers serve as efficient pump sources for Holmium

(Ho³⁺)-doped lasers and Optical Parametric Oscillators (OPOs) to generate longer-

wavelength mid-infrared radiation.[5]

Experimental Protocols
Protocol 1: Spectroscopic Characterization of a Tm³⁺-
Doped Crystal
Objective: To determine the fundamental spectroscopic properties of a thulium-doped crystal,

including its absorption and emission spectra and its fluorescence lifetime.

Materials and Equipment:

Optically polished thulium-doped crystal sample (e.g., Tm:YAG).

UV-Vis-NIR spectrophotometer.

Excitation Source: Tunable Ti:Sapphire laser or a narrow-linewidth ~790 nm laser diode.

Monochromator with an appropriate grating for the SWIR region.

InGaAs or PbS photodetector.
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Optical chopper and lock-in amplifier.

Pulsed pump source (~790 nm) with a short pulse duration (<100 ns).

Fast photodetector and a digital oscilloscope (>100 MHz).

Appropriate lenses, mirrors, and optical filters (including a long-pass filter to block pump

light).

Methodology:

Absorption Measurement: a. Place the crystal in the sample holder of the spectrophotometer.

b. Record a baseline spectrum over the desired wavelength range (e.g., 700 nm - 2200 nm).

c. Insert the sample and record the transmission spectrum. d. Calculate the absorption

coefficient from the transmission data using the Beer-Lambert law, accounting for Fresnel

reflections.

Emission Measurement: a. Position the crystal in a mount. b. Excite the sample by focusing

the ~790 nm pump laser into the crystal. c. Collect the resulting fluorescence at a 90° angle

to the pump beam path to minimize scattered pump light. d. Place a long-pass filter (e.g.,

>1500 nm cut-on) in the collection path. e. Focus the collected light onto the entrance slit of

the monochromator. f. Scan the monochromator across the emission band (e.g., 1600 nm -

2200 nm) and record the signal with the photodetector and lock-in amplifier. g. Correct the

measured spectrum for the spectral response of the detection system.

Fluorescence Lifetime Measurement: a. Excite the crystal with a short pulse from the pulsed

pump source. b. Collect the fluorescence at 90° and pass it through a bandpass filter

centered on the emission peak. c. Focus the filtered light onto the fast photodetector. d.

Record the temporal decay of the fluorescence signal using the digital oscilloscope. e. To

improve signal-to-noise, average multiple decay traces. f. Fit the decay curve to a single

exponential function to extract the fluorescence lifetime (τ) of the ³F₄ manifold.

Protocol 2: Performance Evaluation of a Diode-Pumped
Tm³⁺ Laser
Objective: To construct a laser cavity and characterize its performance by measuring the input-

output power curve, laser threshold, and slope efficiency.
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Materials and Equipment:

AR-coated Tm³⁺-doped laser crystal.

Water-cooled copper mount for heat sinking the crystal.

Fiber-coupled high-power laser diode (~790 nm) with collimating and focusing optics.

Laser Cavity Mirrors:

Input Coupler (IC): High reflectivity (>99.8%) at ~2 µm and high transmission (>95%) at

the pump wavelength.

Output Coupler (OC): Partial reflectivity (e.g., 95-98%) at ~2 µm.

Stable, adjustable mirror mounts.

Calibrated laser power meter.

Dichroic filter to separate the laser output from unabsorbed pump light.

Beam profiling camera for M² measurement.

Methodology:

Laser Cavity Construction and Alignment: a. Securely mount the laser crystal in its water-

cooled holder. b. Set up a stable two-mirror laser resonator (e.g., a short, near-hemispherical

cavity) with the crystal placed close to the input coupler. c. Align the pump beam to pass

through the input coupler and focus into the center of the crystal face. Ensure the pump spot

size is well-matched to the calculated laser cavity mode size.

Output Power and Efficiency Measurement: a. Place the power meter after the output

coupler, with the dichroic filter in between to block residual pump light. b. Begin at a low

pump power and gradually increase it until laser oscillation is observed (the lasing

threshold). Record this pump power value. c. Continue to increase the pump power in

discrete steps, recording both the pump power incident on the crystal and the corresponding

laser output power at each step. d. Plot the laser output power as a function of the absorbed
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pump power. e. Perform a linear fit to the data points well above the threshold. The slope of

this line represents the slope efficiency, a key measure of the laser's conversion efficiency.

Beam Quality Measurement: a. Direct the laser output through a focusing lens and into the

beam profiling camera. b. Measure the beam waist and divergence. c. Use the integrated

software to perform an M² measurement, which quantifies how closely the output beam

conforms to an ideal Gaussian profile (M²=1).
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Caption: Energy level diagram of the Tm³⁺ ion illustrating the key pump, laser, and cross-

relaxation processes.
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Caption: A typical experimental workflow for the evaluation of a diode-pumped solid-state laser.
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Caption: Logical workflow from crystal preparation to full laser characterization.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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